2-Chloro-4'-methylbiphenyl

• Molecular Formula: C13H11Cl
• Molecular Weight: 202.68 g/mol
• IUPAC Name: 1-chloro-2-(4-methylphenyl)benzene
• InChI: InChI=1S/C13H11Cl/c1-10-6-8-11(9-7-10)12-4-2-3-5-13(12)14/h2-9H,1H3
• InChI Key: LZQKARVGXYAKEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=CC=C2Cl

Description

2-Chloro-4'-methylbiphenyl is a useful research compound. Its molecular formula is C13H11Cl and its molecular weight is 202.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tetrakis(triphenylphosphine)palladium(0) (637 mg, 0.551 mmol), Na2CO3 (5 mL, 1M) and 4-methylbenzene boronic acid (1.5 g, 11.0 mmol) were added to a solution of 2-chloroiodobenzene (1.315 g, 5.514 mmol) in toluene (98 mL) and EtOH (20 mL). The reaction mixture was heated at reflux for 3 h. The cooled solution was diluted with EtOAc, and the organic solution was washed with water (2×) followed by brine (1×). The organic solution was dried over MgSO4, filtered, and concentrated in vacuo. The product was purified by flash chromatography (hexanes to 10% EtOAC/hexanes) to afford 4′-methyl-2-chlorobiphenyl (1.08 g). 1H NMR (CDCl3 400 MHz) δ 7.49-7.21 (m, 8H), 2.39 (s, 3H).